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Compound Focus: 3,4-Dibromohexane

CAS No.: 16230-28-7

Cat. No.: S1520782

Technical Data for 3,4-Dibromohexane

The table below summarizes the key physical properties of 3,4-dibromohexane, which are critical for

process design and scaling [1].

Property Value / Information

CAS Number 16230-28-7

Molecular CeH12Br2

Formula

Molecular 243.967 g/mol
Weight

Density 1.594 g/mL at 25°C

Boiling Point 39°C at 0.8 mm Hg

Refractive n2°/D 1.507
Index
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Property Value / Information

Flash Point >230 °F (>110 °C)

Safety Signal Word: Warning. Hazard Statements: H315-H319-H335 (Causes skin irritation,
Information serious eye irritation, and may cause respiratory irritation) [1].

Core Scale-up Challenges & Solutions

Scaling up reactions, particularly photochemical ones, presents unique challenges. The following table

outlines these key issues and recommended mitigation strategies based on current chemical engineering

research [2].

Challenge

Description & Impact

Recommended Solution

Non-Uniform
Light Distribution

Photon & Mass
Transfer
Limitations

Inefficient Energy
Use & Reactor
Benchmarking

Light intensity decreases
exponentially as it penetrates the
reaction mixture due to the Beer-
Lambert law. This creates "dark
zones" in large batch reactors,
leading to inconsistent reaction
rates and lower selectivity [2].

Inefficient mixing and high reactant
concentration can create mass
transfer barriers. Coupled with poor
light penetration, this severely limits
the overall reaction rate, making
large-scale processes slow and
inefficient [2].

Traditional high-power lamps are
energy-inefficient and generate
significant waste heat, requiring
costly cooling. Without proper
metrics, comparing reactor

Transition from traditional batch reactors to
continuous flow micro- or
mesostructured reactors. Their small
channel dimensions (micrometers to
millimeters) ensure a more uniform light
distribution, minimizing dark zones and
improving product yield [2].

Implement structured flow reactors (e.g.,
serpentine channels, packed beds) that
enhance radial mixing. Optimize process
conditions like reactant concentration and
residence time to balance reaction kinetics
with photon and mass transfer [2].

Use modern, efficient LED light sources
that emit specific wavelengths. Benchmark
reactor performance using Photochemical
Space Time Yield (PSTY in
mol-day~—1-kW~1), which links productivity
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Challenge Description & Impact Recommended Solution
performance during scale-up is to energy efficiency for better comparison
difficult [2]. [2].

Decision Framework for Reactor Scale-up

The diagram below outlines a logical pathway for selecting and scaling a photoreactor system, helping you

navigate the key design choices.
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Experimental Protocol & Best Practices

While a specific large-scale procedure for 3,4-dibromohexane is not available, you can adapt this general

protocol for a photochemical reaction based on the literature [2].

Reaction Setup:

¢ Reactor Selection: Use a continuous flow microreactor, such as a serpentine channel chip or a
capillary reactor, with a material transparent to your target wavelength (e.g., borosilicate glass or FEP
tubing).

e Light Source: Select an LED light source that emits at the wavelength required to activate your
photoactive molecule. Ensure the light source is positioned to maximize illumination of the reactor
channels.

¢ Feed Preparation: Dissolve the reactants (e.g., 3,4-dibromohexane and other reagents) in a
suitable solvent. The solvent should not strongly absorb light at the reaction wavelength nor quench
the excited state.

¢ Pumping System: Use a syringe pump or HPLC pump to deliver the reaction mixture through the
flow reactor at a precise and steady flow rate.

e Temperature Control: Equip the setup with a cooling system (e.g., a Peltier cooler or a cooling
jacket) to manage the heat generated by the light source and the reaction.

Procedure:

e System Priming: Before starting the reaction, purge the entire flow system with your solvent to
remove air and ensure all lines are filled.

¢ Reaction Initiation: Load the reactant solution into the pump and set the desired flow rate. Start the
pump and allow the system to stabilize. Once a steady flow is established, turn on the light source.

¢ Product Collection: Collect the effluent from the reactor outlet in a suitable container. For reactions
sensitive to oxygen or moisture, ensure the collection vial is appropriately sealed.

Key Parameter Optimization:

¢ Residence Time (1): This is controlled by the flow rate and the reactor volume. Vary the flow rate to
find the optimal residence time that maximizes conversion and yield. Calculate it as T = V_reactor /
Flow Rate.

¢ Reactant Concentration: Optimize the concentration of the photoactive molecule. A very high
concentration can lead to poor light penetration, while a very low one reduces productivity.
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e Photon Flux: Adjust the power input to the light source or the distance between the light and the
reactor to find the most energy-efficient conditions.

Safety Notes:

e Always consult the Safety Data Sheet (SDS) for 3,4-dibromohexane. It is an irritant to skin, eyes,
and the respiratory system [1]. Wear appropriate personal protective equipment (PPE) including
gloves and safety glasses.

e Perform reactions in a well-ventilated fume hood.

Frequently Asked Questions (FAQs)

Q: Why is moving to continuous flow recommended for scaling photoreactions? A: Continuous flow
reactors, especially microreactors, provide a high surface-to-volume ratio, allowing for much more uniform
illumination of the reaction mixture compared to large batch vessels. This leads to fewer side products, faster

reactions, and inherently safer operation with smaller reagent volumes [2].

Q: What is PSTY and why is it important? A: PSTY stands for Photochemical Space Time Yield. Its
units are typically mol-day~1-kW~1. Unlike simple conversion or yield, PSTY benchmarks the amount of
product produced relative to the energy consumed by the light source. This is crucial for evaluating the

economic viability and energy efficiency of a scaled-up photochemical process [2].

Q: Are there any known reactions involving 3,4-dibromohexane that I should be aware of? A: Yes, one
literature source notes that treatment of 3,4-dibromohexane with a strong base leads to the loss of two

equivalents of HBr and the formation of a product, which is a common elimination reaction for vicinal
dibromides [3].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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